Cas no 1041593-73-0 (3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide)

• Product Name: 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide
• CAS No: 1041593-73-0
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 5069248
• PubChem ID: 29564701
• Update Time: 2025-05-22

3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide
• 3-chloro-4-hydroxy-N-[(pyridin-4-yl)methyl]benzamide
• Z30167427

• Inchi： 1S/C13H11ClN2O2/c14-11-7-10(1-2-12(11)17)13(18)16-8-9-3-5-15-6-4-9/h1-7,17H,8H2,(H,16,18)
• InChI Key： UCNUXBYRCNPIAX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCC1C=CN=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide

Comprehensive Overview of 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide (CAS No. 1041593-73-0)

3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide, with the CAS number 1041593-73-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a benzamide core substituted with a chloro and hydroxy group, along with a pyridin-4-ylmethyl moiety. Its unique structural attributes make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of targeting specific enzymatic pathways.

The growing interest in 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide is reflected in the surge of related queries on search engines and academic databases. Common questions include: "What are the synthetic routes for CAS 1041593-73-0?" and "How does 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide interact with biological targets?" These inquiries highlight the compound's relevance in modern medicinal chemistry. Additionally, its potential role in addressing antibiotic resistance and inflammatory diseases aligns with current healthcare trends, making it a focal point for interdisciplinary studies.

From a structural perspective, the presence of both chloro and hydroxy groups in 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide contributes to its reactivity and binding affinity. The pyridin-4-ylmethyl segment further enhances its ability to engage with biological receptors, a feature exploited in the design of kinase inhibitors. Recent publications have emphasized its utility in high-throughput screening assays, where it serves as a scaffold for optimizing drug-like properties. This aligns with the broader industry shift toward fragment-based drug design and computational chemistry.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are critical for formulation development. Researchers often search for "How to improve the bioavailability of 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide?"—a question underscoring the practical challenges in translating bench-scale findings into viable therapies. Advances in nanotechnology and drug delivery systems may offer solutions, further elevating the compound's profile in the pharmaceutical landscape.

In summary, 3-chloro-4-hydroxy-N-(pyridin-4-ylmethyl)benzamide (CAS 1041593-73-0) represents a versatile and scientifically valuable entity. Its integration into contemporary research paradigms, coupled with its alignment with pressing medical needs, ensures its continued prominence in the chemical and life sciences. Future studies will likely explore its mechanistic nuances and expand its applications, solidifying its role in next-generation therapeutics.